![molecular formula C16H18O2 B8010233 3-[3-(BENZYLOXY)PHENYL]PROPAN-1-OL](/img/structure/B8010233.png)
3-[3-(BENZYLOXY)PHENYL]PROPAN-1-OL
Cat. No. B8010233
M. Wt: 242.31 g/mol
InChI Key: ZJJFPIKMLKBRLY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Br:18][CH2:19][c:20]1[cH:21][cH:22][cH:23][cH:24][cH:25]1.[CH3:27][C:28]#[N:29].[K+:12].[K+:13].[O-:14][C:15]([O-:16])=[O:17].[OH2:26].[OH:1][CH2:2][CH2:3][CH2:4][c:5]1[cH:6][c:7]([OH:11])[cH:8][cH:9][cH:10]1>>[OH:1][CH2:2][CH2:3][CH2:4][c:5]1[cH:6][c:7]([O:11][CH2:19][c:20]2[cH:21][cH:22][cH:23][cH:24][cH:25]2)[cH:8][cH:9][cH:10]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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BrCc1ccccc1
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC#N
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[K+]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[K+]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C([O-])[O-]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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OCCCc1cccc(O)c1
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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OCCCc1cccc(OCc2ccccc2)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
